![molecular formula C17H16ClN3O B10834278 7-Amino-3-(4-chlorophenyl)-2-isopropyl-3H-quinazolin-4-one](/img/structure/B10834278.png)
7-Amino-3-(4-chlorophenyl)-2-isopropyl-3H-quinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Preparation Methods
The preparation of “PMID25666693-Compound-134” involves synthetic routes that include the preparation of pyrrole compounds and their intermediates . The process is characterized by mild preparation conditions, simplicity in operation, safety, controllability, and high total yield, making it suitable for industrial production .
Chemical Reactions Analysis
“PMID25666693-Compound-134” undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
“PMID25666693-Compound-134” has a wide range of scientific research applications:
Mechanism of Action
The compound exerts its effects by acting as an antagonist to the transient receptor potential cation channel V1 (TRPV1) . This channel is involved in the detection of noxious chemical and thermal stimuli. By blocking this channel, the compound helps in reducing pain and inflammation .
Comparison with Similar Compounds
“PMID25666693-Compound-134” is unique in its high specificity and potency as a TRPV1 antagonist . Similar compounds include:
Capsaicin: A natural compound that also targets TRPV1 but acts as an agonist.
CNTX-4975: A clinical trial drug for pain management.
DWP-05195: Another clinical trial drug for neuropathic pain.
These compounds differ in their mechanisms of action and therapeutic applications, highlighting the uniqueness of “PMID25666693-Compound-134” in its specific targeting and effectiveness.
Properties
Molecular Formula |
C17H16ClN3O |
---|---|
Molecular Weight |
313.8 g/mol |
IUPAC Name |
7-amino-3-(4-chlorophenyl)-2-propan-2-ylquinazolin-4-one |
InChI |
InChI=1S/C17H16ClN3O/c1-10(2)16-20-15-9-12(19)5-8-14(15)17(22)21(16)13-6-3-11(18)4-7-13/h3-10H,19H2,1-2H3 |
InChI Key |
XBLNKLVBZMWWLK-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=NC2=C(C=CC(=C2)N)C(=O)N1C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.